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Compound of Interest

Compound Name: ALB-127158(a)

Cat. No.: B605276

Application Notes and Protocols: ALB-127158(a)

For Researchers, Scientists, and Drug Development Professionals

Introduction

ALB-127158(a) is a potent and selective antagonist of the Melanin-Concentrating Hormone
Receptor 1 (MCHRL1), a G protein-coupled receptor (GPCR) predominantly expressed in the
central nervous system.[1] MCHR1 is implicated in the regulation of energy homeostasis,
appetite, and mood.[2] By blocking the downstream signaling cascades initiated by the
endogenous ligand, melanin-concentrating hormone (MCH), ALB-127158(a) is a valuable tool
for investigating the physiological roles of the MCH system.[2] It has been evaluated in
preclinical models for obesity and has undergone Phase | clinical trials.[3][4]

Physicochemical and In Vivo Data

While comprehensive solubility data in a wide range of solvents is not readily available in the
public domain, the following table summarizes key information for ALB-127158(a).
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Parameter Value Reference
Molecular Weight 404.44 g/mol
Chemical Formula C23H21FN40O2

Melanin-Concentrating

Target Hormone Receptor 1 (MCHR1) [1]
Antagonist
B Ethanol: 2 mg/mL (with
Solubility o [3]
sonication)
Appearance White to off-white solid

In Vivo Dosing (Mice)

5-15 mg/kg, twice daily (b.i.d.),

oral administration (p.o.)

In Vivo Dosing (Rats)

Starting at 1.25 mg/kg, oral

administration (p.o.)

Recommended Vehicle for Animal Dosing (Oral

Gavage)

For in vivo studies involving oral administration of ALB-127158(a) in rodents, a suspension in a

methylcellulose-based vehicle is commonly employed. This vehicle is suitable for compounds

with low aqueous solubility.

Component

Concentration

Purpose

Methylcellulose

0.5% (w/v)

Suspending agent

Tween 80 (optional)

0.1% - 0.5% (V/v)

Surfactant to improve

wettability

Sterile Water

g.s. to final volume

Vehicle base

Protocols
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Protocol 1: Preparation of 0.5% Methylcellulose Vehicle
for Oral Gavage

This protocol describes the preparation of a 100 mL stock of 0.5% methylcellulose in sterile
water.

Materials:

Methylcellulose powder

Sterile, purified water

Sterile graduated cylinder

Sterile beaker or flask (250 mL)

Stir plate and magnetic stir bar

Autoclave or sterile filter (0.22 pm)
Procedure:
o Heat Water: Heat approximately 50 mL of sterile water to 60-80°C.

o Dissolve Methylcellulose: While stirring the heated water vigorously with a magnetic stir bar,
slowly add 0.5 g of methylcellulose powder. Continue stirring until the powder is fully
dispersed.

o Cool and Hydrate: Remove the solution from the heat and add 50 mL of cold sterile water.
Continue stirring in a cold water bath until the solution becomes clear and viscous. This may
take 30-60 minutes.

« Sterilization: Autoclave the vehicle or sterilize by passing it through a 0.22 pm filter.

o Storage: Store the prepared vehicle at 2-8°C.
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Protocol 2: Preparation of ALB-127158(a) Suspension
for Dosing

This protocol provides a general method for preparing a dosing suspension of ALB-127158(a).

The final concentration should be calculated based on the desired dose (mg/kg) and the dosing

volume for the specific animal model.

Materials:

ALB-127158(a) powder

Prepared 0.5% methylcellulose vehicle
Vortex mixer

Sonicator (optional, but recommended)

Appropriate sterile tubes for formulation

Procedure:

Calculate Required Mass: Determine the total mass of ALB-127158(a) needed for the study
based on the number of animals, dose, and dosing volume. It is advisable to prepare a slight
excess to account for any loss during preparation and administration.

Weigh Compound: Accurately weigh the calculated amount of ALB-127158(a) powder and
place it in a sterile tube.

Add Vehicle: Add a small amount of the 0.5% methylcellulose vehicle to the powder to create
a paste.

Homogenize: Triturate the paste to ensure the compound is thoroughly wetted.

Dilute to Final Volume: Gradually add the remaining vehicle to reach the final desired
concentration, vortexing intermittently.

Ensure Homogeneity: For a uniform suspension, vortex the mixture thoroughly before each
animal is dosed. Sonication can also be used to aid in creating a homogenous suspension.
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Caption: Workflow for vehicle and dosing formulation preparation.
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Caption: Simplified MCHR1 signaling pathway and antagonism by ALB-127158(a).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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